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Compound of Interest

Compound Name: 4-tert-Butylstyrene

Cat. No.: B155148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 4-tert-butylstyrene, a significant

monomer in the field of polymer chemistry. The document outlines its fundamental chemical

and physical properties, including its CAS number and molecular weight. It further delves into

established experimental protocols for its synthesis and polymerization, with a focus on

methods relevant to research and development. While direct biological signaling pathways for

the monomer are not prominent in current literature, this guide explores its applications in the

synthesis of advanced polymers for various uses, including potential biomedical applications.

The information is presented to be a valuable resource for professionals in research, chemical

synthesis, and drug development who are interested in leveraging the unique properties of 4-
tert-butylstyrene.

Core Chemical and Physical Properties
4-tert-butylstyrene, also known as p-tert-butylstyrene, is an organic compound characterized

by a styrene backbone with a bulky tert-butyl group attached at the para position of the phenyl

ring.[1] This substitution significantly influences its physical properties and polymerization

behavior.[1] It is primarily used as a monomer in the production of various polymers and

copolymers.[1]
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Identifier Value

CAS Number 1746-23-2[2]

Molecular Formula C₁₂H₁₆[2]

Molecular Weight 160.26 g/mol [3][4][5]

IUPAC Name 1-tert-butyl-4-ethenylbenzene[2]

Synonyms
p-tert-Butylstyrene, 1-tert-Butyl-4-vinylbenzene,

1-(1,1-Dimethylethyl)-4-ethenylbenzene[2][3][4]

InChI Key QEDJMOONZLUIMC-UHFFFAOYSA-N[1]

SMILES CC(C)(C)c1ccc(C=C)cc1

Physicochemical Data
The following table summarizes the key physicochemical properties of 4-tert-butylstyrene.

Property Value

Appearance Colorless to pale yellow liquid[1]

Melting Point -38 °C[3][4]

Boiling Point 91-92 °C at 9 mmHg[3][4]

Density 0.875 g/mL at 25 °C[3][4]

Refractive Index (n20/D) 1.526[3][4]

Flash Point 181 °F (82.8 °C)[3]

Vapor Pressure 18.5 Pa at 25 °C[4]

Water Solubility Not miscible[3][4]

LogP 4.44 at 20 °C[4]
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Synthesis of 4-tert-butylstyrene
A patented one-step process for the preparation of 4-tert-butylstyrene involves the reaction of

tert-butylbenzene with ethylene and oxygen.[6]

Reactants: tert-butylbenzene, ethylene, and oxygen.[6]

Catalyst: A catalyst prepared by treating metallic palladium or a fatty acid salt thereof with

pyridine. Promoters such as copper, nickel, manganese, uranium, or thallium can be added

to increase the yield.[6]

Reaction Conditions:

Temperature: 50 to 300 °C.[6]

Pressure: Up to 100 kg/cm ².[6]

Procedure Outline:

Prepare the catalyst, for instance, by dissolving palladium acetate, cupric acetate, and

thallium acetate in pyridine and acetic acid.[6]

Enclose the catalyst solution and tert-butylbenzene in a suitable pressure reactor (e.g., a

microbomb).[6]

Introduce ethylene and oxygen into the reactor to the desired partial pressures.[6]

Heat the reactor to the target temperature (e.g., 140 °C) and maintain the reaction for a

specified duration (e.g., 10 hours) with agitation.[6]

After cooling, the product, tert-butylstyrene, can be isolated and purified.

Polymerization of 4-tert-butylstyrene
Poly(4-tert-butylstyrene) is commonly synthesized via living anionic polymerization.[7][8] This

method allows for the creation of polymers with well-defined molecular weights and narrow

polydispersity indices.
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Monomer: 4-tert-butylstyrene.

Initiator: An organolithium compound, such as n-butyllithium.[9]

Solvent: A non-protic solvent like cyclohexane or THF.[7][9]

Reaction Conditions:

Temperature: -78 °C to room temperature, depending on the specific initiator and solvent

system.[7][8]

Inert atmosphere (e.g., argon or nitrogen) is crucial due to the sensitivity of anionic

polymerization to oxygen and moisture.[9]

Procedure Outline:

Thoroughly dry all glassware and solvents to remove any traces of water.

Dissolve the 4-tert-butylstyrene monomer in the chosen solvent in a reactor under an

inert atmosphere.

Cool the solution to the desired reaction temperature.

Add the initiator dropwise to the monomer solution. The reaction is typically indicated by a

color change.

Allow the polymerization to proceed for the desired time to achieve the target molecular

weight.

Terminate the reaction by adding a quenching agent, such as methanol.

Precipitate the resulting polymer in a non-solvent like methanol or ethanol, filter, and dry.

[7][8]

Characterization of Poly(4-tert-butylstyrene)
Size Exclusion Chromatography (SEC): Used to determine the number-average molecular

weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the
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polymer.[7][8]

Differential Scanning Calorimetry (DSC): Employed to measure the glass transition

temperature (Tg) of the polymer.[7][8]

Applications in Research and Development
While 4-tert-butylstyrene itself is not known for direct biological activity, its polymers and

copolymers are of significant interest in various fields, including materials science and

biomedical applications.

Advanced Lithography
Copolymers of 4-tert-butylstyrene, such as poly(4-tert-butylstyrene-block-methyl

methacrylate) (PtBS-b-PMMA), are being investigated as materials for advanced lithography.

[10][11][12] These materials can self-assemble into well-ordered nanostructures, which is a

desirable characteristic for next-generation electronic components.[10][11][12]

Biomedical Materials
Copolymers incorporating 4-tert-butylstyrene have been synthesized for potential use in

biomedical applications. For instance, sulfonated copolymers of tert-butyl styrene, styrene, and

isoprene have been blended with polypropylene to create materials with improved blood

compatibility.[9] The tert-butyl group plays a role in controlling the properties of the resulting

sulfonated polymer, which is crucial for its performance as a biomaterial.[9]

Visualized Workflows and Processes
Anionic Polymerization of 4-tert-butylstyrene
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Reaction Setup

Polymerization Product Isolation

4-tert-butylstyrene

Initiation at -78°CAnhydrous Solvent (e.g., THF)

Initiator (e.g., n-BuLi)

Chain Propagation Termination (e.g., with Methanol) Precipitation in Non-solvent Filtration Drying under Vacuum Poly(4-tert-butylstyrene)

Click to download full resolution via product page

Caption: Workflow for the synthesis of poly(4-tert-butylstyrene) via anionic polymerization.

Development of Biocompatible Copolymers
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Copolymer Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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